Cas no 7052-64-4 (9-Octadecanol, 10,18-diamino-)

• Product Name: 9-Octadecanol, 10,18-diamino-
• CAS No: 7052-64-4
• MF: C₁₈H₄₀N₂O
• MW: 300.523005485535
• CID: 547106
• PubChem ID: 19842914
• Update Time: 2025-04-19

9-Octadecanol, 10,18-diamino- Chemical and Physical Properties

Names and Identifiers

• 9-Octadecanol, 10,18-diamino-
• 10,18-diaminooctadecan-9-ol
• 7052-64-4
• SCHEMBL10954492
• DTXSID60600520

• Inchi： 1S/C18H40N2O/c1-2-3-4-5-9-12-15-18(21)17(20)14-11-8-6-7-10-13-16-19/h17-18,21H,2-16,19-20H2,1H3
• InChI Key： JCJTUFROVQWBSR-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCC)C(CCCCCCCCN)N

Computed Properties

• Exact Mass: 300.3143
• Monoisotopic Mass: 300.314063904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• PSA: 72.27